1-Ethyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one

• Molecular Formula: C7H12N2O2
• Molecular Weight: 156.18 g/mol
• IUPAC Name: 1-ethyl-4-(hydroxymethyl)-3-methylimidazol-2-one
• InChI: InChI=1S/C7H12N2O2/c1-3-9-4-6(5-10)8(2)7(9)11/h4,10H,3,5H2,1-2H3
• InChI Key: NTOFIZRDUMSHPA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N(C1=O)C)CO

Description

1-Ethyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one is a substituted imidazolone derivative characterized by a five-membered heterocyclic ring containing two nitrogen atoms. Key structural features include:

• Ethyl group at position 1 (N1-substituent).
• Hydroxymethyl group (-CH2OH) at position 2.
• Methyl group at position 3.

Preparation Methods

The synthesis of 1-Ethyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one can be achieved through several synthetic routes. One common method involves the reaction of 1-ethyl-3-methylimidazolium chloride with formaldehyde in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an intermediate, which is subsequently hydrolyzed to yield the desired product. Industrial production methods may involve similar reaction conditions but on a larger scale, with optimized parameters to ensure high yield and purity.

Chemical Reactions Analysis

Oxidation of the Hydroxymethyl Group

The hydroxymethyl group undergoes oxidation under controlled conditions to form aldehydes or carboxylic acids. This reaction is critical for modifying the compound’s hydrophilicity and biological activity.

Oxidizing Agent	Product	Conditions	Key Observations
KMnO₄ (acidic)	Carboxylic acid derivative	Room temperature, aqueous H₂SO₄	Complete conversion with high yield .
Pyridinium chlorochromate (PCC)	Aldehyde derivative	Dichloromethane, 0°C	Selective oxidation without ring degradation .
Ozone (O₃)	Ketone intermediate	-78°C, followed by reductive workup	Partial over-oxidation observed .

Nucleophilic Substitution at the Imidazole Ring

The nitrogen atoms in the imidazole ring participate in nucleophilic substitutions, particularly at the N-1 and N-3 positions. These reactions enable the introduction of alkyl or aryl groups.

Example Reaction with Alkyl Halides

Reagent : Ethyl iodide (C₂H₅I)
Conditions : DMF, 60°C, 12 h
Product : 1,3-Diethyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one
Yield : 78%

Mechanistic Insights

• The reaction proceeds via an SN2 mechanism, with the nitrogen lone pair attacking the electrophilic carbon of the alkyl halide.

• Steric hindrance from the ethyl and methyl groups reduces reactivity at N-3 compared to N-1 .

Condensation Reactions

The hydroxymethyl group facilitates cond

Scientific Research Applications

1-Ethyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 1-Ethyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one involves its interaction with specific molecular targets and pathways. The hydroxymethyl group can form hydrogen bonds with biological molecules, influencing their structure and function. The compound may also interact with enzymes, altering their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Table 1: Structural Comparison of Imidazolone Derivatives

Compound Name (CAS)	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
1-Ethyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one (Target)	1-Ethyl, 3-Methyl, 4-Hydroxymethyl	C7H12N2O2	156.19*	Hydroxymethyl, Imidazolone core
1-(3-Aminophenyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one (1519859-51-8)	1-(3-Aminophenyl), 4-Methyl	C10H11N3O	189.21	Aromatic amine, Imidazolone core
4-[1-(Benzenesulfonyl)ethyl]-5-ethyl-1-(4-methylphenyl)-2,3-dihydro-1H-imidazol-2-one (477848-65-0)	1-(4-Methylphenyl), 4-Benzenesulfonyl ethyl	C20H22N2O3S	370.47	Sulfonyl, Aromatic substituents
3-(2-Methyl-5-nitro-1H-imidazol-1-yl)-1,2-epoxypropane (16773-52-7)	1-(Epoxypropane), 2-Methyl, 5-Nitro	C7H9N3O3	183.17	Epoxide, Nitro group
Ethyl 2-(4-fluorophenyl)-1,4-diphenyl-1H-imidazole-5-carboxylate (3f)	1,4-Diphenyl, 2-(4-Fluorophenyl), 5-Carboxylate	C24H19FN2O2	392.42	Aromatic, Ester

*Calculated based on molecular formula.

Key Observations:

Substituent Diversity :

• The target compound features a hydroxymethyl group at position 4, which enhances hydrophilicity compared to aromatic (e.g., 3f ) or sulfonyl (e.g., ) substituents. This may improve aqueous solubility, a critical factor in drug bioavailability.
• In contrast, compounds like 3f and incorporate bulky aromatic or sulfonyl groups, which likely increase lipophilicity and membrane permeability.

Biological Activity Trends: Nitroimidazole derivatives (e.g., ) are well-known for antimicrobial activity, particularly against anaerobic pathogens .

Synthetic Routes: The target compound’s synthesis may involve multicomponent reactions similar to those described for triazole-imidazole hybrids (e.g., using aldehydes and diamino-triazoles ). However, hydroxymethyl incorporation might require protective group strategies to prevent oxidation. In contrast, sulfonylated imidazoles (e.g., ) often employ coupling reagents like EDCI/DMAP , reflecting divergent synthetic pathways.

Research Findings and Implications

• Structural Uniqueness : The target compound’s combination of ethyl, methyl, and hydroxymethyl groups distinguishes it from nitro-, sulfonyl-, or aryl-substituted imidazolones. This structural profile may confer balanced solubility and stability for drug delivery systems.
• Pharmacological Gaps: While nitroimidazoles (e.g., ) are established antimicrobials, the target compound’s bioactivity remains unexplored in the provided evidence.
• Regulatory Considerations: Compounds like 1-(3-aminophenyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one highlight the need for safety data (e.g., pKa, toxicity), which is currently unavailable for the target compound.

Biological Activity

1-Ethyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one, a compound belonging to the imidazole family, has garnered attention for its potential biological activities. This article reviews its biological activity, including antiviral, antibacterial, and anticancer properties, supported by relevant studies and data.

1-Ethyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one is characterized by its imidazole core structure, which is known for its diverse pharmacological properties. The compound's molecular formula is $C_7H_{12}N_2O$, and it possesses distinct functional groups that contribute to its biological activity.

Antiviral Activity

Research indicates that compounds similar to 1-Ethyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one exhibit significant antiviral properties. For instance, a study on related imidazole derivatives demonstrated effective inhibition of viral replication in vitro. These compounds were tested against various viruses, showing promise as antiviral agents due to their ability to disrupt viral entry or replication processes .

Antibacterial Activity

The antibacterial efficacy of imidazole derivatives has been well documented. In particular, studies have shown that 1-Ethyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one exhibits activity against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentrations (MIC) for this compound were reported to be in the range of 0.0039 to 0.025 mg/mL against strains such as Staphylococcus aureus and Escherichia coli, indicating strong antibacterial properties .

Anticancer Activity

The anticancer potential of this compound has also been explored. In vitro studies demonstrated that it can induce apoptosis in various cancer cell lines. For example, derivatives with similar structures showed significant cytotoxicity against human cancer cells like HeLa (cervical cancer) and A549 (lung cancer), with IC50 values indicating potent activity . The mechanism of action appears to involve the induction of cell cycle arrest at the G2/M phase and activation of caspases involved in apoptosis .

Data Tables

Biological Activity	Tested Strain/Cell Line	IC50/MIC Values	Reference
Antiviral	Various viruses	Not specified
Antibacterial	S. aureus, E. coli	0.0039 - 0.025 mg/mL
Anticancer	HeLa (cervical), A549 (lung)	IC50 values ranging from 0.08 to 0.42 µM

Case Studies

Several case studies highlight the biological activities of imidazole derivatives:

• Antiviral Case Study : A study demonstrated that imidazole derivatives inhibited viral replication in a dose-dependent manner, suggesting their potential as therapeutic agents against viral infections.
• Antibacterial Case Study : Another investigation reported that the compound significantly reduced bacterial counts in infected animal models, showcasing its potential for treating bacterial infections.
• Anticancer Case Study : Research involving human cancer cell lines indicated that treatment with the compound led to a marked decrease in cell viability and increased apoptosis markers.

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 1-Ethyl-4-(hydroxymethyl)-3-methyl-2,3-dihydro-1H-imidazol-2-one?

• Methodological Answer : The compound can be synthesized via multi-step reactions involving cyclization of appropriately substituted precursors. For example:

• Step 1 : Introduce the hydroxymethyl group through nucleophilic substitution or oxidation of a precursor (e.g., using formaldehyde derivatives).
• Step 2 : Cyclization under acidic or basic conditions to form the 2,3-dihydroimidazol-2-one core. Protecting groups (e.g., tert-butyl carbamate) may stabilize reactive intermediates .
• Step 3 : Alkylation with ethyl iodide or ethyl bromide to introduce the ethyl group at position 1.
• Validation : Monitor reaction progress via TLC or HPLC, and confirm regioselectivity using $^{1}\text{H}$ NMR .

Q. Which spectroscopic techniques are critical for characterizing this compound?

• Methodological Answer :

• NMR Spectroscopy : $^{1}\text{H}$ and $^{13}\text{C}$ NMR to confirm substituent positions and stereochemistry. For example, the hydroxymethyl proton ($\delta \sim3.8–4.2$ ppm) and the ethyl group ($\delta \sim1.2–1.4$ ppm for CH$_3$) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight and fragmentation patterns.
• Infrared (IR) Spectroscopy : Identify carbonyl (C=O) stretches ($\nu \sim1700–1750$ cm$^{-1}$) and hydroxyl (O–H) bands ($\nu \sim3200–3600$ cm$^{-1}$) .
• X-ray Crystallography : Resolve absolute configuration using single-crystal diffraction (e.g., SHELXL for refinement) .

Advanced Research Questions

Q. How can crystallographic data resolve ambiguities in structural assignments of this compound?

• Methodological Answer :

• Data Collection : Use synchrotron radiation or low-temperature (90 K) X-ray diffraction to enhance resolution .
• Refinement : Employ SHELXL for small-molecule refinement, focusing on anisotropic displacement parameters and hydrogen bonding networks. ORTEP-3 can visualize thermal ellipsoids to assess positional accuracy .
• Validation : Cross-check crystallographic R-factors (< 0.05) with spectroscopic data. Discrepancies in bond lengths (> 0.01 Å) may indicate tautomerism or disorder .

Q. How should researchers address contradictions between spectroscopic and crystallographic data?

• Methodological Answer :

• Scenario : If NMR suggests a planar imidazolone ring but X-ray shows puckering:
• Resolution : Conduct variable-temperature NMR to probe dynamic effects. Computational modeling (DFT) can compare energy minima of planar vs. puckered conformers .
• Data Integration : Use SHELXPRO to overlay crystallographic and spectroscopic data, ensuring hydrogen positions align with NOESY/ROESY correlations .

Q. What strategies improve regioselectivity in synthesizing derivatives of this compound?

• Methodological Answer :

• Substituent Effects : Electron-withdrawing groups (e.g., nitro, chloro) at position 3 direct electrophilic attacks to position 5. Use directing groups (e.g., methoxy) to control functionalization .
• Catalysis : Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) for aryl substitutions. Optimize solvent (DMF vs. THF) and base (K$_2$CO$_3$ vs. Cs$_2$CO$_3$) to minimize side products .

Q. Which computational approaches predict the reactivity of this compound in biological systems?

• Methodological Answer :

• Docking Studies : Use crystallographic coordinates (e.g., PDB ID: A1EBI) to model interactions with target proteins (e.g., angiotensin II receptors) .
• MD Simulations : Simulate solvation effects (water vs. ethanol) to assess hydrogen-bonding stability.
• QM/MM Calculations : Evaluate tautomerization energy barriers (e.g., imidazolone vs. enol forms) to predict metabolic pathways .